Cas no 1499513-92-6 (2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL)
2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL Chemical and Physical Properties
Names and Identifiers
-
- 2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL
- 2-amino-2-(thiazol-2-yl)ethan-1-ol
- AKOS022903970
- EN300-1168389
- N14686
- 1499513-92-6
- SCHEMBL2355733
-
- Inchi: 1S/C5H8N2OS/c6-4(3-8)5-7-1-2-9-5/h1-2,4,8H,3,6H2
- InChI Key: PQHIWASNKXZJSS-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C(CO)N
Computed Properties
- Exact Mass: 144.03573406g/mol
- Monoisotopic Mass: 144.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 91
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 87.4Ų
2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1168389-50mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 50mg |
$2306.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-100mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 100mg |
$2415.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-250mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 250mg |
$2525.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-500mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 500mg |
$2635.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-1000mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 1000mg |
$2745.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-2500mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 2500mg |
$5380.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-5000mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 5000mg |
$7961.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-10000mg |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 10000mg |
$11805.0 | 2023-10-03 | ||
| Enamine | EN300-1168389-0.05g |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 0.05g |
$2306.0 | 2023-06-08 | ||
| Enamine | EN300-1168389-0.1g |
2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol |
1499513-92-6 | 0.1g |
$2415.0 | 2023-06-08 |
2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL
Professional Introduction to 2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL (CAS No. 1499513-92-6)
2-AMINO-2-(1,3-thiazol-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1499513-92-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol derivative has garnered attention due to its structural versatility and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.
The molecular framework of 2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol consists of a central thiazole ring, a key scaffold in medicinal chemistry, linked to an ethanolamine moiety. This configuration imparts unique chemical and pharmacological properties, making it a valuable intermediate in synthesizing bioactive molecules. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling diverse modifications and derivatization strategies that are crucial for optimizing pharmacokinetic and pharmacodynamic profiles.
In recent years, the exploration of thiazole derivatives has expanded dramatically, driven by their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these, 2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol has shown promise as a precursor in the synthesis of molecules that modulate enzyme activity and cellular signaling pathways. For instance, studies have highlighted its utility in generating inhibitors targeting kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.
One of the most compelling aspects of 2-amino-2-(1,3-thiazol-2-yl)ethan-1-ol is its role in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell proliferation, differentiation, and survival. Dysregulation of kinase activity is often associated with various pathological conditions, including cancer. The thiazole ring in this compound can be strategically incorporated into kinase inhibitors to enhance binding affinity and selectivity. Recent advances in structure-based drug design have leveraged this scaffold to create novel inhibitors with improved efficacy and reduced side effects.
Furthermore, the alcohol functionality at the C1 position provides a handle for further chemical modifications, allowing for the introduction of diverse substituents that can fine-tune the biological activity of the final product. This flexibility has made 2-amino-2-(1,3-thiazol-2-y)ethan-l -ol a cornerstone in medicinal chemistry libraries used by pharmaceutical companies for high-throughput screening (HTS) campaigns.
The synthesis of 2-amino--(l ,3-thiazo l - 2 - y l )ethan-l - ol typically involves multi-step organic transformations starting from readily available precursors such as thiazole derivatives and ethylene oxide or ethylene diamine derivatives. The reaction pathway often includes nucleophilic substitution reactions followed by functional group interconversions to achieve the desired product. Optimization of reaction conditions is crucial to ensure high yields and purity, which are essential for subsequent pharmaceutical applications.
Recent research has also explored the role of 2-amino--(l ,3-thiazo l - 2 - y l )ethan-l - ol in designing molecules with enhanced solubility and bioavailability. Poor solubility is a major challenge in drug development, limiting therapeutic efficacy. By incorporating polar functional groups like hydroxyl and amino groups into the molecular structure, researchers aim to improve water solubility while maintaining or enhancing biological activity. This approach aligns with current trends in drug design toward developing "designer drugs" that combine potency with favorable pharmacokinetic properties.
The potential applications of 2-amino--(l ,3-thiazo l - 2 - y l )ethan-l - ol extend beyond kinase inhibition. Its structural motif suggests utility in modulating other enzyme targets such as phosphodiesterases (PDEs) and proteases. PDEs are enzymes that regulate cyclic nucleotide levels in cells and are implicated in conditions like pulmonary hypertension and erectile dysfunction. Proteases play roles in various physiological processes, including inflammation and tissue degradation. By designing derivatives of _thia z ol_--OH ethanolamine, researchers can develop selective inhibitors for these enzymes with therapeutic potential.
In conclusion,_amino--(l ,3-thia z ol-- 20 y l )ethanol amine_ (CAS No . _14995 13--92--6_)_ represents a versatile intermediate with significant promise in pharmaceutical research . Its unique structural features make it an invaluable building block for synthesizing bioactive molecules targeting diverse disease pathways . As research continues to uncover new therapeutic opportunities , compounds like _thia z ol--OH ethanol amine_ are poised to play a crucial role i n developing next-generation drugs . p >
1499513-92-6 (2-AMINO-2-(1,3-THIAZOL-2-YL)ETHAN-1-OL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)